Cas no 2060028-30-8 (4H,5H,6H-cyclopentad1,2oxazol-3-ol)

• Product Name: 4H,5H,6H-cyclopentad1,2oxazol-3-ol
• CAS No: 2060028-30-8
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD30488671
• CID: 5163642
• PubChem ID: 125449863
• Update Time: 2025-07-01

4H,5H,6H-cyclopentad1,2oxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 3H-Cyclopent[d]isoxazol-3-one, 2,4,5,6-tetrahydro-
• 4H,5H,6H-cyclopentad1,2oxazol-3-ol

• MDL： MFCD30488671
• Inchi： 1S/C6H7NO2/c8-6-4-2-1-3-5(4)9-7-6/h1-3H2,(H,7,8)
• InChI Key： NGAKQSABZWRCAS-UHFFFAOYSA-N
• SMILES： O1C2CCCC=2C(=O)N1

Additional information on 4H,5H,6H-cyclopentad1,2oxazol-3-ol

Professional Introduction to Compound with CAS No. 2060028-30-8 and Product Name: 4H,5H,6H-cyclopentad1,2oxazol-3-ol

The compound with the CAS number 2060028-30-8 and the product name 4H,5H,6H-cyclopentad1,2oxazol-3-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular medicine. The cyclopentad1,2oxazol-3-ol core structure is a derivative of oxazole, which is well-known for its biological activity and versatility in medicinal chemistry.

Recent studies have highlighted the importance of oxazole derivatives in the development of novel therapeutic agents. The 4H,5H,6H-cyclopentad1,2oxazol-3-ol molecule exhibits remarkable stability and reactivity, making it a valuable scaffold for further chemical modifications. Researchers have been particularly interested in its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

In the realm of medicinal chemistry, the 4H,5H,6H-cyclopentad1,2oxazol-3-ol structure has shown promise in various biological assays. Its ability to interact with biological targets suggests that it could be a key component in the development of new drugs targeting neurological disorders, infectious diseases, and inflammatory conditions. The compound's unique electronic distribution and functional groups make it an attractive candidate for further investigation.

One of the most exciting aspects of this compound is its potential in the field of drug design. The cyclopentad1,2oxazol-3-ol moiety can be modified in numerous ways to tailor its biological activity. For instance, introducing specific substituents can alter its binding affinity to target proteins or enzymes. This flexibility allows chemists to fine-tune the molecule's properties for optimal therapeutic effects.

Current research is focusing on exploring the synthetic pathways to 4H,5H,6H-cyclopentad1,2oxazol-3-ol and its derivatives. Advanced computational methods are being employed to predict and optimize reaction conditions for efficient synthesis. These efforts are crucial for scaling up production while maintaining high purity standards necessary for pharmaceutical applications.

The compound's significance extends beyond academic research. Pharmaceutical companies are increasingly interested in oxazole derivatives due to their broad spectrum of biological activities. The 4H,5H,6H-cyclopentad1,2oxazol-3-ol molecule could serve as a starting point for developing novel treatments for various diseases. Its structural features make it a versatile tool for medicinal chemists working on next-generation therapeutics.

In conclusion, the compound with CAS No. 2060028-30-8 and the product name 4H,5H,6H-cyclopentad1,2oxazol-3-ol represents a promising area of research in chemical biology and pharmaceutical science. Its unique structural properties and potential applications make it a valuable asset in the quest for new drugs that address unmet medical needs. As research continues to uncover new insights into its behavior and functionality, this compound is poised to play a significant role in future advancements.